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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery and initial characterization
of GNE-0439, a novel, potent, and selective inhibitor of the voltage-gated sodium channel
Navl.7. The information presented is based on the foundational research published in the
Proceedings of the National Academy of Sciences (PNAS).

Introduction

GNE-0439 is a small molecule inhibitor of the Nav1.7 sodium channel, a genetically validated
target for the treatment of pain. The discovery of GNE-0439 was a result of a mechanism-
specific assay design that favored the identification of selective, non-pore-blocking inhibitors.
This compound is distinguished by its unique chemical structure and its mode of action, binding
to the voltage-sensor domain 4 (VSD4) of the Nav1.7 channel.

Quantitative Data Summary

The following tables summarize the key quantitative data from the initial characterization of
GNE-0439.
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Target Assay Type IC50 (uUM) Confidence Reference
Interval (UM)
Electrophysiolog
Human Navl1.7 0.34 0.29-0.73 [1]
y
Electrophysiolog
Human Navl.5 38.3 21.43-70.92 [1]
y
Human Nav1.7 Membrane
_ 0.37 0.46-0.76 [1]
N1742K Mutant Potential Assay
_ >50(41.0+
Human Nav1.7 Electrophysiolog o
12.8% inhibition N/A [1]
R1608A Mutant y
at 66 uM)

Table 1: Inhibitory Potency of GNE-0439 against Nav Channels.

Parameter Value
Molecular Formula C21H31NOs3
Molecular Weight 345.48

Table 2: Physicochemical Properties of GNE-0439.

Mechanism of Action

GNE-0439 is a VSD4 binder, a class of inhibitors that targets the voltage-sensor domain of the
Navl.7 channel rather than the central pore. This is supported by the significant loss of potency
observed with the R1608A mutation, located in the S4 segment of VSD4. GNE-0439
possesses a carboxylic acid group that is predicted to form an electrostatic interaction with the
R1608 residue.[1] This mechanism of action is distinct from traditional local anesthetics and
other pore-blocking Nav channel inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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